Cas no 912763-14-5 (2-Phenylpiperazine-1-carboxylic acid benzyl ester)

2-Phenylpiperazine-1-carboxylic acid benzyl ester Properties

Names and Identifiers

• 2-PHENYL-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER
• benzyl 2-phenylpiperazine-1-carboxylate
• GL-0843
• 2-phenylpiperazine-1-carboxylic acid benzyl ester
• AKOS005255820
• OSZLLPOULCKUCI-UHFFFAOYSA-N
• SCHEMBL2706679
• 912763-14-5
• MFCD08692535
• SB39858
• DTXSID40587587
• +Expand

• MDL： MFCD08692535
• InChIKey： YDQLXTNSUWWUFZ-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C18H20N2O2/c21-18(22-14-15-7-3-1-4-8-15)20-12-11-19-13-17(20)16-9-5-2-6-10-16/h1-10,17,19H,11-14H2CopyCopied
• SMILES： c1ccc(cc1)COC(=O)N2CCNCC2c3ccccc3CopyCopied

Computed Properties

• Exact Mass: 296.15200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 296.152477885g/mol
• Heavy Atom Count: 22
• Complexity: 349
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• LogP: 3.23640
• PSA: 41.57000
• Refractive Index: 1.58
• Boiling Point: 457.1°C at 760 mmHg
• Flash Point: 230.3°C
• Color/Form: NA
• Density: 1.157

2-Phenylpiperazine-1-carboxylic acid benzyl ester Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Signal Word：warning

2-Phenylpiperazine-1-carboxylic acid benzyl ester Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%